Pyridine, 2-(chloromethyl)-3,5-dimethyl-, 1-oxide
Overview
Description
“Pyridine, 2-(chloromethyl)-3,5-dimethyl-, 1-oxide” is a chemical compound that belongs to the pyridine family. It is also known as “2-(chloromethyl)pyridine 1-oxide” and has a molecular formula of C6H6ClNO .
Synthesis Analysis
The synthesis of pyridine derivatives, including “2-(chloromethyl)-3,5-dimethyl-, 1-oxide”, often involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature. Subsequent treatment with acetic anhydride at 120°C affords 2-substituted pyridines in good yields .Molecular Structure Analysis
The molecular structure of “2-(chloromethyl)-3,5-dimethyl-, 1-oxide” is based on the pyridine scaffold, which is an aromatic heterocyclic compound containing a nitrogen atom . The molecular weight of this compound is 143.57 g/mol .Chemical Reactions Analysis
Pyridine derivatives, including “2-(chloromethyl)-3,5-dimethyl-, 1-oxide”, are involved in various chemical reactions. For instance, they can undergo cross-coupling with aryl bromides in the presence of Pd (OAc) 2 and (o-tolyl) 3 P to provide useful biaryl building blocks .Mechanism of Action
Safety and Hazards
According to the European Chemicals Agency (ECHA), substances like “2-(chloromethyl)-3,5-dimethyl-, 1-oxide” can be toxic in contact with skin, toxic if inhaled, and harmful if swallowed. They can cause serious eye irritation, skin irritation, and damage to organs through prolonged or repeated exposure .
Future Directions
The future directions for “2-(chloromethyl)-3,5-dimethyl-, 1-oxide” and similar pyridine derivatives are promising. Given their diverse range of pharmacological effects, these compounds are expected to be consistently incorporated in a diverse range of drug candidates approved by the FDA . Furthermore, the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity is a potential area of future research .
properties
IUPAC Name |
2-(chloromethyl)-3,5-dimethyl-1-oxidopyridin-1-ium |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO/c1-6-3-7(2)8(4-9)10(11)5-6/h3,5H,4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWFCWXUIMDWPQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C([N+](=C1)[O-])CCl)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
153476-70-1 |
Source
|
| Record name | Pyridine, 2-(chloromethyl)-3,5-dimethyl-, 1-oxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=153476-70-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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